Cas no 1245935-40-3 ((S)-Bendroflumethiazide)

• Product Name: (S)-Bendroflumethiazide
• CAS No: 1245935-40-3
• MF: C₁₅H₁₄F₃N₃O₄S₂
• MW: 421.414571285248
• CID: 1058466
• PubChem ID: 6604206
• Update Time: 2025-05-28

(S)-Bendroflumethiazide Chemical and Physical Properties

Names and Identifiers

• (S)-Bendroflumethiazide
• (3S)-3-benzyl-1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• DTXSID10424975
• Q27126564
• CHEBI:59244
• NCGC00018194-01
• UNII-8G2L3JUW5S
• Bendroflumethiazide, (S)-
• (3S)-3-benzyl-1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• HDWIHXWEUNVBIY-AWEZNQCLSA-N
• CHEMBL1336812
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 3,4-dihydro-3-(phenylmethyl)-6-(trifluoromethyl)-, 1,1-dioxide, (3S)-
• SCHEMBL44537
• CAS-73-48-3
• NCGC00016312-01
• (3S)-3,4-Dihydro-3-(phenylmethyl)-6-(trifluoromethyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-Dioxide
• NCGC00018194-05
• 8G2L3JUW5S
• 1245935-40-3

• Inchi： 1S/C15H14F3N3O4S2/c16-15(17,18)10-7-11-13(8-12(10)26(19,22)23)27(24,25)21-14(20-11)6-9-4-2-1-3-5-9/h1-5,7-8,14,20-21H,6H2,(H2,19,22,23)/t14-/m0/s1
• InChI Key： HDWIHXWEUNVBIY-AWEZNQCLSA-N
• SMILES： S1(C2C=C(C(C(F)(F)F)=CC=2N[C@H](CC2C=CC=CC=2)N1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 421.03800
• Monoisotopic Mass: 421.03778277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.12000
• LogP: 4.95410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides